Cas no 860344-50-9 (Benzoic acid, 4-[5-methyl-2-(4-methyl-1-piperazinyl)-4-thiazolyl]-)

• Product Name: Benzoic acid, 4-[5-methyl-2-(4-methyl-1-piperazinyl)-4-thiazolyl]-
• CAS No: 860344-50-9
• MF: C₁₆H₁₉N₃O₂S
• MW: 317.405962228775
• CID: 662723
• Update Time: 2024-01-31

Benzoic acid, 4-[5-methyl-2-(4-methyl-1-piperazinyl)-4-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[5-methyl-2-(4-methyl-1-piperazinyl)-4-thiazolyl]-
• 4-[5-methyl-2-(4-methylpiperazin-1-yl)-1,3-thiazol-4-yl]benzoic acid

• Inchi： 1S/C16H19N3O2S/c1-11-14(12-3-5-13(6-4-12)15(20)21)17-16(22-11)19-9-7-18(2)8-10-19/h3-6H,7-10H2,1-2H3,(H,20,21)
• InChI Key： IZOOJDDPLCBCCJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C2=C(C)SC(N3CCN(C)CC3)=N2)C=C1

Experimental Properties

• Density: 1.271±0.06 g/cm3(Predicted)
• Boiling Point: 495.8±55.0 °C(Predicted)
• pka: 3.11±0.10(Predicted)